Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

foramsulfuron application timing for weed
control

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Foramsulfuron

CAS No.: 173159-57-4

Cat. No.: S638527

Application Timing and Decision Workflow

The following diagram outlines the key decision points for timing a foramsulfuron application. Adhering to

this workflow is critical for achieving effective weed control while ensuring crop safety.
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young, and actively growing?

(Check Environmental Conditions '

Optimal conditions met?
(Favorable temp, no rain, low wind)
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Detailed Application Protocols and Efficacy Data

For researchers, the quantitative efficacy and specific application parameters are crucial. The table below

summarizes data from field trials and technical reports.

Parameter

Protocol Detail | Efficacy Result

Notes & Context

Use Rate

Weed Control
Spectrum

Rainfastness

Grass Weed
Efficacy

Tank-Mix
Synergy

Residual
Activity

0.05 Ib/acre (equivalent to ~22.7
g/acre) [1]

Effective against key grasses and
broadleaves [2] [3] [1]

72 hours [1]

92-94% control in corn trials [1]

+15% improvement in broadleaf
control when mixed with 2,4-D amine
(from 78% to 93%)) [1]

35-42 days of soil residual control [1]

Reported to provide control equivalent to
older sulfonylureas at 0.10 Ib/acre.

Grasses: Barnyardgrass, Foxtall,
Crabgrass, Perennial Ryegrass [2] [3] [1].
Broadleaves: Pigweed [2].

Time until rainfall does not reduce
efficacy. Superior to some alternatives
(e.g., Mesotrione at 48 hours).

Measured as percentage control
compared to untreated plots.

Tank-mixing is common to broaden the
spectrum of weed control and manage
resistance.

Duration of weed suppression after
application.

Resistance Management and Integrated Strategies

Weed resistance to ALS-inhibitor herbicides like foramsulfuron is a documented concern [3]. To preserve

its long-term efficacy, it must be used within an integrated strategy.
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Use Tank Mixtures
with multiple effective MoAs

Rotate Herbicide Modes of Action
(HRAC Groups)

Combine with Non-Chemical Controls Monitor & Scout Fields Prevent Seed Spread
(e.g., crop rotation, cover crops) for early detection of resistant biotypes of resistant weeds via equipment cleaning

Click to download full resolution via product page

Regulatory and Safety Protocols

Adherence to updated regulatory guidelines is mandatory for research and field use. Health Canada's Pest
Management Regulatory Agency (PMRA) completed a re-evaluation of foramsulfuren in 2025, confirming

its registration with required label amendments [4].

Category Requirement / Finding

Re-evaluation Continued registration approved (Health Canada, PMRA, 2025) [4].

Outcome

Toxicity Profile Low toxicity via oral and dermal routes. Not genotoxic, carcinogenic, neurotoxic,

or a developmental/reproductive toxicant [4].

Environmental Low toxicity to mammals, birds, bees, earthworms, and fish [4].

Toxicity

Required Risk Restricted-Entry Interval (REI): 12 hours. Spray Buffer Zones: Required to
Mitigation protect aquatic habitats and non-target plants. Personal Protective Equipment

(PPE): Updates required for mixers, loaders, and applicators [4].

Implementation Label amendments must be implemented within 24 months of the decision's
Timeline publication (February 2025) [4].

A Researcher's Checklist for Application

Before application, use this checklist to ensure all parameters are met:

e Crop Stage Confirmed: Crop is within the labeled growth stage (e.g., corn between V1-V8).
e Weed Stage Optimized: Weeds are small, young, and actively growing.
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e Environment Suitable: Favorable temperature forecast, no rain expected within 72 hours, and low
wind to prevent drift.

e Rate Calculated: Application rate is accurately calculated based on the label and research
objectives.

¢ Resistance Plan: Herbicide is used in a tank mix or rotation as part of an Anti-Resistance
Management (ARM) strategy.

¢ Regulations Reviewed: All local regulatory requirements, including REI and buffer zones, are
followed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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